Cas no 18221-88-0 (2-Amino-1H-imidazol-5(4H)-one hydrochloride)

2-Amino-1H-imidazol-5(4H)-one hydrochloride is a crucial compound in organic synthesis. It offers a versatile building block for constructing complex organic molecules due to its unique structural features. This hydrochloride salt provides enhanced stability and solubility, facilitating its use in various chemical reactions. Its compatibility with diverse reaction conditions makes it an ideal choice for medicinal chemistry and material science applications.

2-Amino-1H-imidazol-5(4H)-one hydrochloride structure

18221-88-0 structure

Product Name:2-Amino-1H-imidazol-5(4H)-one hydrochloride

CAS No:18221-88-0

MF:C₃H₆ClN₃O

MW:135.552238941193

MDL:MFCD23140975

CID:1025619

PubChem ID:25227705

Update Time:2025-06-20

2-Amino-1H-imidazol-5(4H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Amino-1H-imidazol-5(4H)-one hydrochloride
- 2-amino-1,4-dihydroimidazol-5-one,hydrochloride
- 2-amino-1,4-dihydroimidazol-5-one;hydrochloride
- AS-46614
- A880919
- 2-Amino-1H-imidazol-5(4H)-one HCl
- EN300-34722
- AKOS016008266
- CS2769
- DTXSID80649390
- MFCD23140975
- CS-0188199
- 2-Amino-3,5-dihydro-4H-imidazol-4-one--hydrogen chloride (1/1)
- 18221-88-0
- glycollylguanidine
- 2-AMINO-3,5-DIHYDROIMIDAZOL-4-ONE HYDROCHLORIDE
- 2-amino-4,5-dihydro-1H-imidazol-5-one hydrochloride
- MDL： MFCD23140975
- Inchi： 1S/C3H5N3O.ClH/c4-3-5-1-2(7)6-3;/h1H2,(H3,4,5,6,7);1H
- InChI Key： SGKLQWDBDKQVLT-UHFFFAOYSA-N
- SMILES： Cl.O=C1CN=C(N)N1

Computed Properties

Exact Mass: 135.0199395g/mol
Monoisotopic Mass: 135.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 128
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: nothing
Topological Polar Surface Area: 67.5Å²

Experimental Properties

Color/Form: Uncertain
Solubility: dissolve in water

2-Amino-1H-imidazol-5(4H)-one hydrochloride Pricemore >>

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